Cas no 65434-72-2 (Butanedioic acid, (triphenylphosphoranylidene)-, 1-ethyl ester)

• Product Name: Butanedioic acid, (triphenylphosphoranylidene)-, 1-ethyl ester
• CAS No: 65434-72-2
• MF: C₂₄H₂₂O₄P
• MW: 405.402847766876
• CID: 399260
• PubChem ID: 71375920
• Update Time: 2025-04-19

Butanedioic acid, (triphenylphosphoranylidene)-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (triphenylphosphoranylidene)-, 1-ethyl ester
• 4-ethoxy-4-oxo-3-(triphenyl-λ⁵-phosphanylidene)butanoate
• 4-Ethoxy-4-oxo-3-(triphenyl-lambda~5~-phosphanylidene)butanoate
• 65434-72-2
• DTXSID90798646
• 4-ethoxy-4-oxo-3-(triphenyl-lambda5-phosphanylidene)butanoate

• Inchi： 1S/C24H23O4P/c1-2-28-24(27)22(18-23(25)26)29(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17H,2,18H2,1H3,(H,25,26)/p-1
• InChI Key： FXMXQZFRACBYPA-UHFFFAOYSA-M
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(=O)OCC)CC(=O)[O-]

Computed Properties

• Exact Mass: 405.12566
• Monoisotopic Mass: 405.12557118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43